A cavitand stabilizes the Meisenheimer complex of SNAr reactions†

Chemical Communications Pub Date: 2007-03-19 DOI: 10.1039/B700319F

Abstract

A deep cavitand binds amine nucleophiles and accelerates their subsequent SNAr reactions by solvating the intermediate Meisenheimer complex.

Graphical abstract: A cavitand stabilizes the Meisenheimer complex of SNAr reactions
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